N-methyl-2-(2-methylphenoxy)-N-(4-nitrophenyl)acetamide

• IUPAC Name: N-methyl-2-(2-methylphenoxy)-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C16H16N2O4/c1-12-5-3-4-6-15(12)22-11-16(19)17(2)13-7-9-14(10-8-13)18(20)21/h3-10H,11H2,1-2H3
• InChI Key: CHQZUMRSOORBDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)N(C)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves complex chemical reactions. For example, the synthesis of N-(4-hydroxyphenyl)acetamide, a related compound, can be achieved through the reductive carbonylation of nitrobenzene catalyzed by Pd(II)-complexes in a one-pot process, achieving a selectivity of 85 mol% (Vavasori, Capponi, & Ronchin, 2023). Another synthesis pathway involves the alkylation and nitration of p-acetamidophenol (Zhang Da-yang, 2004).

Molecular Structure Analysis

The molecular structure of related compounds like N-(2-hydroxyphenyl)-2-((4-methylbenzensulfonyl)amino)acetamides has been characterized using various spectroscopic methods, including FAB mass spectrometry, IR, and NMR (Romero & Margarita, 2008). These methods can provide detailed insights into the molecular structure and conformation of N-Methyl-2-(2-methylphenoxy)-N-(4-nitrophenyl)acetamide.

Chemical Reactions and Properties

Compounds like N-(4-methyl-2-nitrophenyl)acetamide have been studied for their solvatochromism and interaction with solvents, which is crucial for understanding their chemical reactions and properties (Krivoruchka et al., 2004).

Physical Properties Analysis

The physical properties of similar compounds can be analyzed through crystallography. For instance, the crystal structure of N-Methyl-2-[4-(4-chlorophenoxy)phenoxy] acetamide has been characterized, providing insights into its solid-state properties (Gao Yonghong, 2009).

Chemical Properties Analysis

Chemical properties such as reactivity and stability are essential for the practical application of these compounds. Studies on related compounds, like N-Methyl-2-(4-phenoxyphenoxy) acetamide, reveal insights into their chemical behavior and potential applications (He Xiang-qi, 2007).

Scientific Research Applications

Optical Properties and Structural Analysis

Research on orcinolic derivatives, closely related to the compound of interest, has explored their synthesis, crystal structures, and optical properties. These compounds exhibit planarity and strong hydrogen bonding, influencing their optical behaviors. Such molecules have been studied for their potential as OH− indicators, showing shifts in absorption bands upon interaction with OH− ions, which could be leveraged in sensing applications (Wannalerse et al., 2022).

Photoreactions and Stability

The photoreactions of flutamide, a compound structurally related to N-methyl-2-(2-methylphenoxy)-N-(4-nitrophenyl)acetamide, have been studied in different solvents, revealing solvent-dependent photoreactions. Such studies are vital for understanding the stability and degradation pathways of pharmaceuticals and could inform the development of more stable drug formulations (Watanabe et al., 2015).

Pharmacological Evaluation

A series of 1,3,4-oxadiazole derivatives, incorporating a nitrophenoxy moiety, were synthesized and evaluated for their inhibitory activity against Collapsin Response Mediator Protein 1 (CRMP 1), highlighting a novel approach to potential treatments for small lung cancer. This research demonstrates the therapeutic potential of structurally similar compounds in oncology (Panchal et al., 2020).

Environmental Applications

Studies on photocatalytic degradation highlight the use of TiO2 nanoparticles for the degradation of pharmaceuticals like paracetamol (acetaminophen), a compound structurally related to N-methyl-2-(2-methylphenoxy)-N-(4-nitrophenyl)acetamide. This research offers insights into environmental remediation techniques for removing pharmaceutical contaminants from water (Jallouli et al., 2017).